Cas no 956034-35-8 ((2S)-2-methyl-1-methylsulfonyl-piperazine;hydrochloride)

• Product Name: (2S)-2-methyl-1-methylsulfonyl-piperazine;hydrochloride
• CAS No: 956034-35-8
• MF: C₆H₁₅ClN₂O₂S
• MW: 214.713499307632
• CID: 4667454
• PubChem ID: 66617740
• Update Time: 2025-07-17

(2S)-2-methyl-1-methylsulfonyl-piperazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-1-methanesulfonyl-2-methylpiperazine hydrochloride
• (2S)-2-methyl-1-methylsulfonyl-piperazine
• (2S)-2-methyl-1-methylsulfonyl-piperazine;hydrochloride

• Inchi： 1S/C6H14N2O2S.ClH/c1-6-5-7-3-4-8(6)11(2,9)10;/h6-7H,3-5H2,1-2H3;1H/t6-;/m0./s1
• InChI Key： ISTPJJDMCAZLOO-RGMNGODLSA-N
• SMILES： S(N1CCNC[C@@H]1C)(=O)(=O)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on (2S)-2-methyl-1-methylsulfonyl-piperazine;hydrochloride

Recent Advances in the Study of (2S)-2-methyl-1-methylsulfonyl-piperazine;hydrochloride (CAS: 956034-35-8)

In recent years, the compound (2S)-2-methyl-1-methylsulfonyl-piperazine;hydrochloride (CAS: 956034-35-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine backbone and sulfonyl functional group, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for (2S)-2-methyl-1-methylsulfonyl-piperazine;hydrochloride. Recent publications highlight novel methodologies that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study demonstrated a stereoselective synthesis approach that significantly enhances the enantiomeric purity of the compound, which is critical for its biological activity.

Pharmacological investigations have revealed that (2S)-2-methyl-1-methylsulfonyl-piperazine;hydrochloride exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. In vitro and in vivo studies have shown that the compound can modulate key signaling molecules, such as NF-κB and MAPK, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant for the development of new treatments for chronic inflammatory diseases.

Moreover, recent preclinical studies have explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Data indicate that (2S)-2-methyl-1-methylsulfonyl-piperazine;hydrochloride has favorable bioavailability and a relatively long half-life, making it a suitable candidate for further clinical development. However, challenges such as potential drug-drug interactions and toxicity profiles require further investigation.

In addition to its anti-inflammatory properties, emerging research suggests that (2S)-2-methyl-1-methylsulfonyl-piperazine;hydrochloride may have applications in oncology. Preliminary studies have demonstrated its ability to induce apoptosis in certain cancer cell lines, possibly through the activation of pro-apoptotic pathways. These findings open new avenues for the development of targeted cancer therapies, although extensive clinical trials are needed to validate these effects.

In conclusion, the latest research on (2S)-2-methyl-1-methylsulfonyl-piperazine;hydrochloride (CAS: 956034-35-8) underscores its multifaceted potential in drug discovery and development. Advances in synthetic chemistry, coupled with a deeper understanding of its pharmacological mechanisms, position this compound as a promising candidate for future therapeutic applications. Continued research efforts will be essential to fully realize its clinical potential and address remaining challenges.